Cas no 2229396-53-4 (O-2-(1-methylcyclohexyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(1-methylcyclohexyl)propan-2-ylhydroxylamine
• CAS No: 2229396-53-4
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6082994
• PubChem ID: 165714942
• Update Time: 2025-10-29

O-2-(1-methylcyclohexyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1-methylcyclohexyl)propan-2-ylhydroxylamine
• O-[2-(1-methylcyclohexyl)propan-2-yl]hydroxylamine
• 2229396-53-4
• EN300-1780484

• Inchi： 1S/C10H21NO/c1-9(2,12-11)10(3)7-5-4-6-8-10/h4-8,11H2,1-3H3
• InChI Key： WJSQJNSLPMCGSZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1(C)CCCCC1)N

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(1-methylcyclohexyl)propan-2-ylhydroxylamine

Comprehensive Overview of O-2-(1-methylcyclohexyl)propan-2-ylhydroxylamine (CAS No. 2229396-53-4)

O-2-(1-methylcyclohexyl)propan-2-ylhydroxylamine (CAS No. 2229396-53-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique hydroxylamine functional group and cyclohexyl backbone, is increasingly being studied for its potential applications in drug development and industrial processes. Researchers are particularly interested in its role as an intermediate in synthesizing more complex molecules, owing to its structural versatility and reactivity.

In recent years, the demand for O-2-(1-methylcyclohexyl)propan-2-ylhydroxylamine has surged due to its relevance in addressing modern challenges such as sustainable agriculture and green chemistry. For instance, its derivatives are being explored as eco-friendly alternatives in crop protection, aligning with the global push for reduced environmental impact. Additionally, the compound's potential in pharmaceutical intermediates has made it a subject of interest for AI-driven drug discovery platforms, where researchers leverage computational models to predict its efficacy in novel therapeutic pathways.

The synthesis of O-2-(1-methylcyclohexyl)propan-2-ylhydroxylamine involves advanced organic chemistry techniques, including catalytic hydrogenation and selective oxidation. Its CAS No. 2229396-53-4 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. This is particularly important for industries requiring high-purity intermediates, such as those producing biodegradable polymers or specialty coatings. The compound's stability under various conditions also makes it a candidate for long-term storage applications.

From an SEO perspective, queries related to "hydroxylamine derivatives" and "cyclohexyl-based intermediates" often lead to discussions about this compound. Users frequently search for "applications of O-2-(1-methylcyclohexyl)propan-2-ylhydroxylamine" or "safety data for CAS 2229396-53-4," reflecting a need for both technical and practical information. Addressing these queries, this compound is classified as non-hazardous under standard handling protocols, though proper laboratory practices are always recommended.

Innovations in green synthesis have further highlighted the importance of O-2-(1-methylcyclohexyl)propan-2-ylhydroxylamine. For example, recent studies focus on minimizing waste generation during its production, a key concern for environmentally conscious manufacturers. The compound's compatibility with biocatalysts also opens doors for enzymatic synthesis routes, which are gaining traction in the era of sustainable chemistry.

In summary, O-2-(1-methylcyclohexyl)propan-2-ylhydroxylamine (CAS No. 2229396-53-4) represents a versatile and increasingly valuable chemical entity. Its applications span multiple high-growth sectors, from pharmaceuticals to agrochemicals, while its synthesis and handling align with contemporary sustainability goals. As research continues to uncover new uses, this compound is poised to remain a focal point in scientific and industrial advancements.